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Compound of Interest

Compound Name: Khk-IN-1

Cat. No.: B608338 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Khk-IN-1, a selective and cell membrane permeable inhibitor of ketohexokinase

(KHK).[1][2] The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key quantitative data for Khk-IN-1 and its hydrochloride salt is presented

below for easy reference.

Property Khk-IN-1
Khk-IN-1
hydrochloride

Reference

Molecular Formula C21H26N8S C21H27ClN8S [1][3]

Molecular Weight 422.55 g/mol 459.01 g/mol [1][3]

CAS Number 1303469-70-6 1303470-48-5 [1][4]

Appearance White Solid Not Specified [1]

Solubility Soluble in DMSO Not Specified [5]

Storage (Powder) -20°C for 3 years Not Specified [1]

Storage (In solvent) -80°C for 1 year Not Specified [1]
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Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Khk-IN-1 and ensuring

laboratory safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves (e.g., nitrile or neoprene),

when handling Khk-IN-1.[6]

Ventilation: When handling the solid form or preparing solutions, work in a well-ventilated

fume hood to avoid inhalation of dust or aerosols.[6]

Storage: Store Khk-IN-1 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible substances such as strong acids.[6] For long-term stability, adhere

to the recommended storage temperatures for powder and solvent preparations.[1]

Solution Preparation: To prepare a stock solution, dissolve Khk-IN-1 in a suitable solvent like

DMSO.[5] To enhance solubility, the tube can be warmed to 37°C and sonicated.[5] Once

dissolved, it is recommended to store the solution in aliquots to avoid repeated freeze-thaw

cycles.[5]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these immediate procedures.
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Exposure Route First Aid Measures Reference

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer cardiopulmonary

resuscitation (CPR), avoiding

mouth-to-mouth resuscitation.

[3]

Skin Contact

Immediately rinse the affected

skin area with copious

amounts of water. Remove any

contaminated clothing and

shoes.

[3]

Eye Contact

Flush eyes immediately with

large amounts of water for at

least 15 minutes, holding the

eyelids apart. Remove contact

lenses if present.

[3][7]

Ingestion

If the person is conscious,

rinse their mouth with water.

Do not induce vomiting unless

directed by medical personnel.

[3]

For any exposure, seek prompt medical attention.[3]

Spill Cleanup:

Small Spills (<1 L): If trained, use appropriate PPE and absorbent materials to contain and

clean up the spill. Double bag the waste in clear plastic bags, label it, and dispose of it as

hazardous waste.[6]

Large Spills (>1 L): Evacuate the area and contact your institution's Environmental Health &

Safety (EH&S) department for assistance.[6]
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As a chemical compound used in a laboratory setting, Khk-IN-1 waste must be treated as

hazardous chemical waste. Do not dispose of Khk-IN-1 down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Segregation: Segregate all Khk-IN-1 waste, including unused product, contaminated

disposables (e.g., pipette tips, tubes, gloves), and spill cleanup materials, from other

laboratory waste streams.

Waste Containers:

Solid Waste: Place all solid waste contaminated with Khk-IN-1 into a designated, leak-

proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Khk-IN-1 in a compatible, sealed, and

labeled hazardous waste container. It is advisable to use secondary containment to

prevent spills.[8][9]

Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name: "Khk-IN-1".

Storage of Waste: Store waste containers in a designated, secure area away from

incompatible materials, and in accordance with your institution's guidelines.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's licensed hazardous waste disposal service.[9]

Disposal of Empty Containers: Empty containers that previously held Khk-IN-1 should also be

treated as hazardous waste and disposed of accordingly.[9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Khk-IN-1 waste.
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Caption: Logical workflow for the proper disposal of Khk-IN-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608338#khk-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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